Cas no 1443983-84-3 (3-(fluoromethyl)azetidine; trifluoroacetic acid)

• Product Name: 3-(fluoromethyl)azetidine; trifluoroacetic acid
• CAS No: 1443983-84-3
• MF: C₆H₉F₄NO₂
• MW: 203.134775876999
• MDL: MFCD29055124
• CID: 4600204
• PubChem ID: 89620198
• Update Time: 2025-05-24

3-(fluoromethyl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(fluoromethyl)azetidine TFA
• 3-(fluoromethyl)azetidine, trifluoroacetic acid
• 3-(fluoromethyl)azetidine; trifluoroacetic acid
• 1443983-84-3
• AKOS040693935
• C6H9F4NO2
• 3-(fluoromethyl)azetidine;trifluoroaceticacid
• 3-(Fluoromethyl)azetidine trifluoroacetic acid
• DB-394036
• EN300-252911
• AT22547
• CS-0184176
• SCHEMBL15019572
• 3-(fluoromethyl)azetidine;2,2,2-trifluoroacetic acid
• 3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate
• 3-(Fluoromethyl)azetidine trifluoroacetate
• 3-(fluoromethyl)azetidine trifluoroacetic acid
• SB13819

• MDL： MFCD29055124
• Inchi： 1S/C4H8FN.C2HF3O2/c5-1-4-2-6-3-4;3-2(4,5)1(6)7/h4,6H,1-3H2;(H,6,7)
• InChI Key： GEKBIXJKXKSUDP-UHFFFAOYSA-N
• SMILES： N1CC(CF)C1.C(O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 203.05694118g/mol
• Monoisotopic Mass: 203.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 3-(fluoromethyl)azetidine; trifluoroacetic acid

Compound CAS No. 1443983-84-3: 3-(Fluoromethyl)Azetidine and Trifluoroacetic Acid

The compound with CAS No. 1443983-84-3, commonly referred to as 3-(fluoromethyl)azetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, along with its counterpart trifluoroacetic acid, plays a crucial role in various chemical reactions and applications. Recent advancements in synthetic methodologies have further highlighted the potential of these compounds in drug discovery and material synthesis.

3-(Fluoromethyl)azetidine is a four-membered ring compound with a fluoromethyl substituent, making it a valuable building block in organic synthesis. Its unique structure allows for versatile reactivity, particularly in cycloaddition reactions and ring-opening processes. Researchers have recently explored its use in constructing complex molecular frameworks, leveraging its ability to participate in both electrophilic and nucleophilic interactions. This has opened new avenues for the synthesis of bioactive compounds and advanced materials.

On the other hand, trifluoroacetic acid (TFA), a strong acid with CAS No. 76-05-1, is widely used as a catalyst and reagent in organic chemistry. Its high acidity and stability make it an ideal choice for promoting various reactions, including esterifications, amide formations, and peptide bond constructions. Recent studies have demonstrated its effectiveness in asymmetric catalysis, enabling the synthesis of enantiomerically enriched compounds with high efficiency.

The combination of 3-(fluoromethyl)azetidine and trifluoroacetic acid has been explored in several cutting-edge research projects. For instance, scientists have utilized this pairing to develop novel methodologies for the construction of fluorinated heterocycles, which are highly sought after in pharmaceutical research due to their unique pharmacokinetic properties. The use of TFA as a catalyst has significantly enhanced the reaction efficiency, making these processes more scalable and environmentally friendly.

In addition to their roles in organic synthesis, these compounds have found applications in materials science. For example, trifluoroacetic acid has been employed as a precursor for the synthesis of fluorinated polymers, which exhibit exceptional thermal stability and chemical resistance. These materials are increasingly being used in high-performance applications such as aerospace components and electronic devices.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-(fluoromethyl)azetidine and trifluoroacetic acid. Quantum mechanical studies have revealed insights into their reactivity patterns, enabling researchers to design more efficient synthetic pathways. This interdisciplinary approach has significantly accelerated the discovery of new chemical transformations involving these compounds.

In conclusion, the compounds 3-(fluoromethyl)azetidine and trifluoroacetic acid continue to be pivotal players in modern chemistry. Their unique properties and versatile reactivity make them indispensable tools for researchers across various disciplines. As ongoing research unravels new possibilities for their application, these compounds are poised to contribute even more significantly to scientific progress.